Di-p-tolylbutadiyne

• CAS RN: 22666-07-5
• Molecular Formula: C18H14
• Molecular Weight: 230.3 g/mol
• IUPAC Name: 1-methyl-4-[4-(4-methylphenyl)buta-1,3-diynyl]benzene
• InChI: InChI=1S/C18H14/c1-15-7-11-17(12-8-15)5-3-4-6-18-13-9-16(2)10-14-18/h7-14H,1-2H3
• InChI Key: RJKUSAYHEBGVLF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C#CC#CC2=CC=C(C=C2)C

Description

Di-p-tolylbutadiyne is a useful research compound. Its molecular formula is C18H14 and its molecular weight is 230.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 100 mL round bottom flask equipped with a gas inlet tube, was placed a Teflon covered magnetic stirring bar, p-tolylacetylene (5.0 g, 43 mmol), methanol 5 mL, pyridine 1.25 mL, and CuCl (0.2 g, 2 mmol). The reaction mixture was vigorously stirred while air was bubbled through it (A. Vogel, Vogel's Textbook of Practical Organic Chemistry, 4th Ed. Longman, London, England, 1978, p 351) Concentrated HCl (2 mL) and saturated sodium chloride (10 mL) was added. The precipitate was isolated by filtration. It was washed with water, dried, and recrystallized from toluene to give 3.45 g, 69% yield, mp 181-183° C. (Lit, 183° C. (Kunckell, Chem. Zentralblatt, 1913, I,1768)). 1H NMR δ: 7.40(d, 4H, J=8.25 Hz), 7.12(d, 4K J=8.25 Hz), 2.35(s, 6H)